Cas no 80685-20-7 ([1,1'-Biphenyl]-4-aceticacid, 2-fluoro-4'-hydroxy-a-methyl-)

• Product Name: [1,1'-Biphenyl]-4-aceticacid, 2-fluoro-4'-hydroxy-a-methyl-
• CAS No: 80685-20-7
• MF: C₁₅H₁₃FO₃
• MW: 260.260328054428
• CID: 728971
• PubChem ID: 157678
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-aceticacid, 2-fluoro-4'-hydroxy-a-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-aceticacid, 2-fluoro-4'-hydroxy-a-methyl-
• 4'-Hydroxyflurbiprofen
• 80685-20-7
• CHEBI:174398
• AKOS030255799
• DTXSID40967269
• 2-[3-luoro-4-(4-hydroxyphenyl)phenyl]propanoic acid
• 2-(4'-Hydroxy-2-fluoro-4-biphenylyl)propionic Acid
• 2-(2-Fluoro-4'-hydroxy-[1,1'-biphenyl]-4-yl)propanoic acid
• 4'-Hydroxy flurbiprofen
• 2-[3-fluoro-4-(4-hydroxyphenyl)phenyl]propanoic acid
• 52807-12-2
• FT-0669641
• FPH
• 2-(2-Fluoro-4'-hydroxy[1,1'-biphenyl]-4-yl)propanoic acid
• CHEMBL1394
• SCHEMBL6450842
• 2-Fluoro-4'-hydroxy-alpha-methyl-[1,1'-biphenyl]-4-acetic Acid
• (1,1'-Biphenyl)-4-acetic acid, 2-fluoro-4'-hydroxy-alpha-methyl-
• 2-{2-FLUORO-4'-HYDROXY-[1,1'-BIPHENYL]-4-YL}PROPANOIC ACID

• Inchi： 1S/C15H13FO3/c1-9(15(18)19)11-4-7-13(14(16)8-11)10-2-5-12(17)6-3-10/h2-9,17H,1H3,(H,18,19)
• InChI Key： GTSMMBJBNJDFRA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC(=CC=1)O)C(C(=O)O)C

Computed Properties

• Exact Mass: 260.08487243g/mol
• Monoisotopic Mass: 260.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 57.5Ų